Cas no 1394116-65-4 (4-(propan-2-yl)cyclohexane-1-carboximidamide)

• Product Name: 4-(propan-2-yl)cyclohexane-1-carboximidamide
• CAS No: 1394116-65-4
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 5218489
• PubChem ID: 57639245
• Update Time: 2025-05-24

4-(propan-2-yl)cyclohexane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboximidamide, 4-(1-methylethyl)-
• 4-Isopropylcyclohexane-1-carboximidamide
• 4-(propan-2-yl)cyclohexane-1-carboximidamide

• Inchi： 1S/C10H20N2/c1-7(2)8-3-5-9(6-4-8)10(11)12/h7-9H,3-6H2,1-2H3,(H3,11,12)
• InChI Key： LNBWJBPMRQAEBV-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)CCC(C(C)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 4-(propan-2-yl)cyclohexane-1-carboximidamide

Introduction to 4-(propan-2-yl)cyclohexane-1-carboximidamide (CAS No. 1394116-65-4)

4-(propan-2-yl)cyclohexane-1-carboximidamide (CAS No. 1394116-65-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclohexane core and imidamide functional group, exhibits unique chemical properties that make it a promising candidate for various biochemical applications. The structural integrity of this molecule, particularly the presence of the propan-2-yl substituent, contributes to its distinct reactivity and potential utility in synthetic chemistry.

The CAS number 1394116-65-4 serves as a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. This numbering system is standardized across global chemical databases, facilitating accurate cross-referencing and research continuity. The compound's molecular formula, C₉H₁₆N₂O, underscores its composition and the potential for diverse chemical interactions.

In recent years, advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. 4-(propan-2-yl)cyclohexane-1-carboximidamide falls within this category, with its imidamide moiety being particularly relevant in medicinal chemistry. Imidamides are known for their role in modulating enzyme activity and have been incorporated into various drug candidates targeting neurological disorders, inflammatory conditions, and metabolic diseases.

Recent studies have demonstrated the potential of cyclohexane derivatives as scaffolds for pharmacological development. The rigid cyclohexane ring in 4-(propan-2-yl)cyclohexane-1-carboximidamide provides stability while allowing for functional group modifications that can enhance binding affinity to biological targets. This structural feature has been exploited in the design of small-molecule inhibitors and agonists.

The propan-2-yl substituent at the 4-position of the cyclohexane ring introduces a chiral center, which is crucial for developing enantiomerically pure drugs. Chirality significantly influences a molecule's pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). Therefore, understanding and controlling chirality is essential in optimizing the therapeutic efficacy of 4-(propan-2-yl)cyclohexane-1-carboximidamide.

Current research in medicinal chemistry emphasizes the exploration of bioisosteric replacements to improve drug-like properties. The imidamide group in this compound can be considered as a bioisostere for carboxylic acid or amide functionalities, offering potential advantages such as enhanced solubility or metabolic stability. Such modifications are critical in overcoming barriers associated with oral drug delivery and improving patient compliance.

Moreover, computational modeling and molecular dynamics simulations have become indispensable tools in evaluating the interactions between 4-(propan-2-yl)cyclohexane-1-carboximidamide and biological targets. These techniques allow researchers to predict binding affinities, optimize molecular geometry, and identify key interaction points with enzymes or receptors. Such insights are invaluable in guiding synthetic modifications aimed at improving potency and selectivity.

The synthesis of 4-(propan-2-yl)cyclohexane-1-carboximidamide involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic pathways include cyclization reactions followed by functional group transformations to introduce the imidamide moiety. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, aligning with green chemistry principles.

In conclusion, 4-(propan-2-yl)cyclohexane-1-carboximidamide (CAS No. 1394116-65-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in drug design methodologies, position it as a valuable building block for developing novel therapeutic agents. Continued exploration of its biological activities and synthetic modifications will further elucidate its role in addressing unmet medical needs.